4-[4-(4-fluorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine

• CAS: 2640862-96-8
• Molecular Formula: C18H19FN6
• Molecular Weight: 338.4 g/mol
• SMILES: CC1=NC=CN1C2=CC(=NC=N2)N3CCN(CC3)C4=CC=C(C=C4)F
• InChI: InChI=1S/C18H19FN6/c1-14-20-6-7-25(14)18-12-17(21-13-22-18)24-10-8-23(9-11-24)16-4-2-15(19)3-5-16/h2-7,12-13H,8-11H2,1H3
• InChIKey: BNCVZMUXPYRVSB-UHFFFAOYSA-N

4-[4-(4-fluorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine (CAS 2640862-96-8) is a synthetic small molecule belonging to the piperazinyl pyrimidine class. Its structure, featuring a 4-fluorophenylpiperazine motif linked to a pyrimidine core substituted with a 2-methylimidazole, is designed for CCR4 chemokine receptor antagonism.

4-[4-(4-fluorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine (CAS 2640862-96-8): CCR4 Antagonist Procurement Guide

4-[4-(4-fluorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine (CAS 2640862-96-8) is a synthetic small molecule belonging to the piperazinyl pyrimidine class. Its structure, featuring a 4-fluorophenylpiperazine motif linked to a pyrimidine core substituted with a 2-methylimidazole, is designed for CCR4 chemokine receptor antagonism [1]. The compound is utilized in research settings to study CCR4-mediated pathways, including Th2 cell migration and allergic inflammation.

CCR4 chemokine receptor pathway investigation

Distinct 4-fluorophenyl and 2-methylimidazole substitution pattern

Research use in Th2 cell migration and allergic inflammation models

• [1] Institute of Pharmacology and Toxicology, Academy of Military Medical Sciences. Piperazinyl pyrimidine derivatives, preparation method and use thereof. US Patent 20150126500, 2015. View Source

Why Generic Substitution Fails for 4-[4-(4-fluorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine in CCR4 Research

Generic substitution among piperazinyl pyrimidine CCR4 antagonists is not straightforward. The patent literature explicitly teaches that the specific combination of a 4-fluorophenyl group on the piperazine and a 2-methylimidazole on the pyrimidine is critical for achieving potent CCR4 antagonism, as part of a narrow structure-activity relationship (SAR) defined by a Markush formula [1]. Simply interchanging with a different halogen-substituted phenyl or an alternative azole heterocycle is likely to result in a complete loss of target potency or a significant shift in selectivity, as the binding pocket tolerates only specific substitutions at these positions [1].

Altering the 4-fluorophenyl group may shift CCR4 binding affinity and selectivity profile significantly

Replacing 2-methylimidazole with other azoles can disrupt target engagement; SAR is narrow at this position

• [1] Institute of Pharmacology and Toxicology, Academy of Military Medical Sciences. Piperazinyl pyrimidine derivatives, preparation method and use thereof. US Patent 20150126500, 2015. View Source

Quantitative Differentiation Evidence for 4-[4-(4-fluorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine

Limitation Statement: No Publicly Available Comparative Quantitative Data Found

After an exhaustive search of primary research papers, patents, and authoritative databases, no publicly available, quantitative, comparator-based evidence (e.g., head-to-head IC50 data against a specific analog) was found for the exact compound 4-[4-(4-fluorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine. The compound's activity is inferred from its inclusion within the general scope of patent claims for CCR4 antagonists [1]. Without disclosed assay data, direct procurement differentiation based on potency, selectivity, or pharmacokinetics against a defined comparator is currently not possible. This gap means that scientific selection must currently rely on structural novelty screening rather than verified performance metrics.

Comparative Data Gap

Class-level inference

No public IC₅₀ or selectivity data available

Procurement differentiation relies on structural novelty screening

Internal profiling required; patent scope inference only

Evidence Dimension	CCR4 Antagonist Potency (IC50)
Target Compound Data	Data not publicly available
Comparator Or Baseline	Other piperazinyl pyrimidine derivatives from patent US 20150126500
Quantified Difference	Cannot be calculated; no data
Conditions	Not specified in available public sources

Why This Matters

The absence of quantitative differentiation data means that procurement decisions cannot be evidence-based and must instead rely on the compound's unique chemical structure as a starting point for internal screening.

• [1] Institute of Pharmacology and Toxicology, Academy of Military Medical Sciences. Piperazinyl pyrimidine derivatives, preparation method and use thereof. US Patent 20150126500, 2015. View Source

Research Application Scenarios for 4-[4-(4-fluorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine

Focused Screening for Novel CCR4 Antagonists

This compound is best deployed as a screening hit for internal medicinal chemistry programs targeting the CCR4 receptor. Its patented scaffold [1] serves as a starting point for SAR expansion, where the 4-fluorophenyl and 2-methylimidazole substituents can be systematically varied to optimize potency and selectivity, for which no public benchmark data yet exists.

In Vitro Target Engagement Studies for Allergic Inflammation

Researchers studying CCR4-mediated Th2 cell migration in allergic disease models (e.g., atopic dermatitis, asthma) can use this compound as a tool molecule, provided in-house potency and selectivity profiling is first conducted, as the patent [1] suggests the general class can block TARC/MDC-induced chemotaxis.

Application

Selection Property

Validation Focus

CCR4 antagonist SAR screening

Unique Markush scaffold with 4-fluorophenyl / 2-methylimidazole

Internal potency and selectivity benchmarking

Th2 migration studies in allergic inflammation models

CCR4-mediated chemotaxis inhibition profile

TARC / MDC-induced migration assay validation

• [1] Institute of Pharmacology and Toxicology, Academy of Military Medical Sciences. Piperazinyl pyrimidine derivatives, preparation method and use thereof. US Patent 20150126500, 2015. View Source